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Compound of Interest

Compound Name: 4-Aminobenzyl alcohol

Cat. No.: B179409

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of 4-
Aminobenzyl alcohol (also known as p-aminobenzyl alcohol), a key intermediate in various
synthetic processes within the pharmaceutical and chemical industries. Understanding its
solubility is critical for optimizing reaction conditions, purification processes, and formulation
development.

Property Value Source
CAS Number 623-04-1 [1][2]
Molecular Formula C7HoNO [1][2]
Molecular Weight 123.15 g/mol [11[2]
Appearance White to light yellow crystalline ae
powder
Melting Point 60-65 °C [1][4]
Boiling Point 171°C/11mmHg [1114]

Quantitative Solubility Data
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Comprehensive quantitative solubility data for 4-Aminobenzyl alcohol in a wide range of
organic solvents is not readily available in published literature. However, the following data
points have been reported:

Solvent Solubility Remarks Source

Ultrasonic assistance
Dimethyl sulfoxide 50 mg/mL (406.01 may be needed.
(DMSO) mM) Hygroscopic DMSO

can impact solubility.

[5]

Qualitative Solubility Profile

Qualitative assessments of 4-Aminobenzyl alcohol's solubility have been described in various
chemical and safety datasheets. This information is summarized below.

Solvent/Solvent Class Solubility Description Source
Water Partially soluble [1][41[6]
Alcohols Soluble [11[4116]
Methanol Slightly Soluble [1]

Ether Soluble [1][4116]
Benzene Soluble [1][41[6]
Chloroform Soluble [1]

Experimental Protocol: Determination of Solubility
via UV-Vis Spectrophotometry

The following is a generalized experimental protocol for determining the solubility of 4-
Aminobenzyl alcohol in a specific solvent using UV-Vis spectrophotometry. This method is
based on the Beer-Lambert law, which correlates absorbance with concentration.
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1. Preparation of Standard Solutions and Calibration Curve: a. Prepare a stock solution of 4-
Aminobenzyl alcohol of a known high concentration in the solvent of interest. b. From the
stock solution, prepare a series of standard solutions of decreasing concentrations through
serial dilution. c. Measure the absorbance of each standard solution at the wavelength of
maximum absorbance (Amax) for 4-Aminobenzyl alcohol using a UV-Vis spectrophotometer.
d. Plot a calibration curve of absorbance versus concentration. The resulting plot should be
linear, and the equation of the line (y = mx + c¢) should be determined.

2. Preparation of Saturated Solution: a. Add an excess amount of 4-Aminobenzyl alcohol to a
known volume of the solvent in a sealed container. b. Agitate the mixture at a constant
temperature for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours). c. After
agitation, allow the solution to settle, or centrifuge to separate the undissolved solid.

3. Measurement and Calculation: a. Carefully withdraw a known volume of the clear
supernatant from the saturated solution. b. Dilute the supernatant with the solvent to a
concentration that falls within the linear range of the calibration curve. c. Measure the
absorbance of the diluted solution at Amax. d. Using the equation from the calibration curve,
calculate the concentration of the diluted solution. e. Account for the dilution factor to determine
the concentration of the saturated solution, which represents the solubility of 4-Aminobenzyl
alcohol in that solvent at the specified temperature.

Visualization of Experimental and Synthetic
Workflows

To provide a clearer understanding of the processes involving 4-Aminobenzyl alcohol, the
following diagrams illustrate a general experimental workflow for solubility determination and its
role in a synthetic pathway.
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Caption: Workflow for Solubility Determination by UV-Vis Spectrophotometry.

4-Aminobenzyl alcohol is a crucial intermediate in the synthesis of more complex molecules.
For instance, it is used in the synthesis of 4-{N-[1-(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-
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methylbutylamino}benzyl ester.[1][4][6]
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Caption: Synthetic Pathway Involving 4-Aminobenzyl Alcohol. Involving 4-Aminobenzyl
Alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. 4-Aminobenzyl alcohol CAS#: 623-04-1 [m.chemicalbook.com]

e 2. 4-Aminobenzyl alcohol | C7THINO | CID 69331 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 3. echemi.com [echemi.com]

e 4. 4-Aminobenzyl alcohol | 623-04-1 [chemicalbook.com]

e 5. medchemexpress.com [medchemexpress.com]

e 6. 4-Aminobenzyl alcohol, 98% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

 To cite this document: BenchChem. [Solubility Profile of 4-Aminobenzyl Alcohol: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179409#solubility-of-4-aminobenzyl-alcohol-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

